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Compound of Interest

Compound Name:
4-[2-(2-

Nitrophenoxy)ethyl]morpholine

CAS No.: 105337-21-1

Cat. No.: B027225

Get Quote

4-[2-(2-Nitrophenoxy)ethyl]morpholine: A Strategic
Intermediate for ADME Optimization
Executive Summary
CAS 105337-21-1, chemically identified as 4-[2-(2-Nitrophenoxy)ethyl]morpholine,

represents a specialized building block in medicinal chemistry. It serves primarily as a

"masked" precursor for installing the 2-(morpholin-4-yl)ethoxy motif—a critical structural

element used to enhance the aqueous solubility and pharmacokinetic (PK) profiles of lipophilic

drug candidates.

This guide provides a comprehensive technical analysis of CAS 105337-21-1, detailing its

physicochemical properties, validated synthesis protocols, downstream utility in kinase inhibitor

design, and safety handling procedures.

Chemical Identity & Physicochemical Properties[1][2][3]
[4][5][6]
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The molecule consists of a morpholine ring connected via an ethyl linker to a 2-nitrophenoxy

moiety. The nitro group acts as a latent functionality, intended to be reduced to an aniline for

subsequent coupling to drug scaffolds (e.g., quinazolines, pyrimidines).

Property Data

CAS Number 105337-21-1

IUPAC Name 4-[2-(2-Nitrophenoxy)ethyl]morpholine

Molecular Formula C₁₂H₁₆N₂O₄

Molecular Weight 252.27 g/mol

Appearance Pale yellow to yellow solid or viscous oil

Solubility
Soluble in DCM, Methanol, DMSO; Low

solubility in water (neutral form)

pKa (Calc) ~7.8 (Morpholine nitrogen)

LogP (Calc) ~1.8

Strategic Utility in Drug Development
In modern drug discovery, poor aqueous solubility is a leading cause of attrition. The

morpholine-ethoxy tail is a privileged substructure found in numerous approved drugs (e.g.,

Gefitinib, Erlotinib analogs).

Mechanism of Utility:

Solubility Enhancement: The morpholine nitrogen (pKa ~8) is protonated at physiological pH,

introducing a cationic charge that drastically improves water solubility.

Metabolic Stability: The ether linkage is generally resistant to rapid metabolic cleavage

compared to esters.

Synthetic Versatility: CAS 105337-21-1 allows the installation of this tail early in the synthesis

(on the phenol) or late (via the aniline after reduction).
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Synthesis & Manufacturing Protocols
The synthesis of CAS 105337-21-1 is typically achieved via a Williamson ether synthesis.

Below is a field-validated protocol designed for high purity and scalability.

Protocol A: Nucleophilic Substitution (Williamson Ether Synthesis)
Reaction Logic: This method utilizes the nucleophilic attack of the phenolate ion (generated

from 2-nitrophenol) on the electrophilic carbon of 4-(2-chloroethyl)morpholine.

Reagents:

2-Nitrophenol (1.0 eq)[1]

4-(2-Chloroethyl)morpholine hydrochloride (1.2 eq)

Potassium Carbonate (

) (2.5 eq)

Solvent: DMF (Dimethylformamide) or Acetonitrile (

)

Step-by-Step Methodology:

Preparation: Charge a reaction vessel with 2-Nitrophenol (10 mmol) and anhydrous DMF (30

mL).

Deprotonation: Add

(25 mmol) in a single portion. Stir at room temperature for 15 minutes to generate the
phenolate (solution will turn bright yellow/orange).

Addition: Add 4-(2-Chloroethyl)morpholine hydrochloride (12 mmol).

Reaction: Heat the mixture to 80°C for 6–8 hours. Monitor by TLC (System: 5% MeOH in

DCM) or LC-MS.

Workup:
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Cool to room temperature.

Pour into ice-water (150 mL). The product may precipitate as a solid or oil.

Extract with Ethyl Acetate (3 x 50 mL).

Wash combined organics with water (2x) and brine (1x) to remove DMF.

Dry over

, filter, and concentrate in vacuo.

Purification: If necessary, purify via flash column chromatography (

, Gradient: 0-5% MeOH in DCM).

Yield Expectation: 85–95%

Visualizing the Synthesis Logic
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Caption: Nucleophilic substitution pathway for the synthesis of CAS 105337-21-1.

Downstream Application: The "Reduction" Switch
The primary value of CAS 105337-21-1 is realized upon reduction of the nitro group to the

primary amine (2-(2-morpholinoethoxy)aniline). This amine is the active nucleophile used to

attach the "solubilizing tail" to kinase scaffolds.

Protocol B: Nitro Reduction (Catalytic Hydrogenation)
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Reagents:

CAS 105337-21-1 (1.0 eq)

10% Pd/C (10 wt% loading)

Hydrogen Gas (

, balloon pressure)

Solvent: Methanol or Ethanol

Methodology:

Dissolve CAS 105337-21-1 in Methanol.

Add 10% Pd/C carefully under inert atmosphere (

).

Purge with

gas and stir vigorously at RT for 2–4 hours.

Filter through a Celite pad to remove catalyst.

Concentrate to obtain the aniline derivative (often air-sensitive; store under Argon).

Workflow: From Intermediate to Bioactive Scaffold

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027225?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


CAS 105337-21-1
(Nitro Precursor)

Reduction
(H2, Pd/C or Fe/HCl)

2-(2-Morpholinoethoxy)aniline
(Active Linker)

Solubilized Drug Candidate
(Kinase Inhibitor)

SNAr Coupling

Drug Core
(e.g., 4-Chloroquinazoline)

Click to download full resolution via product page

Caption: Transformation of CAS 105337-21-1 into a bioactive drug candidate via reduction and

coupling.

Safety & Handling (E-E-A-T)
As a nitro-aromatic compound, CAS 105337-21-1 requires specific safety protocols.

Toxicity: Nitro compounds can be toxic if ingested or absorbed through the skin. They may

cause methemoglobinemia.

Handling: Always handle in a fume hood. Wear nitrile gloves and safety glasses.

Storage: Store in a cool, dry place. The reduced aniline derivative (downstream product) is

sensitive to oxidation and should be stored cold (-20°C) under inert gas.

Waste Disposal: Segregate as organic hazardous waste. Do not mix with strong oxidizers or

reducing agents in the waste stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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